3-Pyridinol, 6-bromo-, 3-methanesulfonate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Pyridinol, 6-bromo-, 3-methanesulfonate is a chemical compound with the molecular formula C6 H6 Br N O3 S . It is often used in laboratory settings .
Molecular Structure Analysis
The molecular structure of this compound consists of a pyridinol group (a pyridine ring with a hydroxyl group), a bromine atom, and a methanesulfonate group . The molecular weight of this compound is 252.09 .Physical And Chemical Properties Analysis
This compound has a predicted density of 1.752±0.06 g/cm3 and a predicted boiling point of 376.8±42.0 °C . Its molecular weight is 252.09 .Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis of Derivatives : Craig, Jones, and Rowlands (2000) demonstrated the synthesis of 2,5-disubstituted 3-(phenylsulfonyl)pyrrolidines, which involved lithiation and reaction with non-enolisable acid chlorides. This method could potentially be applied to 3-Pyridinol, 6-bromo-, 3-methanesulfonate derivatives (Craig et al., 2000).
- Aromatization Processes : Niknam et al. (2006) described the use of methanesulfonic acid and sodium nitrite for the oxidation of 1,4-dihydropyridines to pyridine derivatives, indicating a potential application in the synthesis or transformation of compounds like this compound (Niknam et al., 2006).
Molecular Interactions and Properties
- Molecular Rotation Mechanism : Furukawa et al. (2020) studied the protonation of N-pyridyl compounds, revealing insights into molecular rotation mechanisms that could be relevant for understanding the behavior of this compound (Furukawa et al., 2020).
- Morphological Studies : Su and Hong (2001) used methanesulfonic acid for preparing blends of polyaniline and poly(4-vinyl pyridine), which could inform the morphological study of similar compounds (Su & Hong, 2001).
Biological and Catalytic Applications
- Bioactive Potential : Mackay et al. (1993) studied a compound similar to this compound, which was identified as an acetylcholinesterase inhibitor (Mackay et al., 1993).
- Catalytic Synthesis : Tamaddon and Azadi (2018) used nicotinium methane sulfonate, a compound structurally related to this compound, as a catalyst for synthesizing 2-amino-3-cyanopyridines (Tamaddon & Azadi, 2018).
Structural and Crystallographic Analysis
- Crystal Structure Analysis : Jesariew and Ilczyszyn (2017) investigated pyridinium methanesulfonate for insights into crystal structure, which could be relevant for analyzing the crystal structure of this compound (Jesariew & Ilczyszyn, 2017).
Mechanism of Action
Safety and Hazards
While specific safety and hazard information for 3-Pyridinol, 6-bromo-, 3-methanesulfonate is not available in the sources I found, it’s important to handle all chemical compounds with care. Proper safety measures should include wearing protective clothing and eye protection, and ensuring good ventilation .
Properties
IUPAC Name |
(6-bromopyridin-3-yl) methanesulfonate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6BrNO3S/c1-12(9,10)11-5-2-3-6(7)8-4-5/h2-4H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCFIMDAYHWFHHA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)OC1=CN=C(C=C1)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6BrNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.09 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1345202-12-1 |
Source
|
Record name | 6-bromopyridin-3-yl methanesulfonate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.